Cas no 1376387-23-3 (2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine)

• Product Name: 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine
• CAS No: 1376387-23-3
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD22093251
• CID: 4594945
• PubChem ID: 71695324
• Update Time: 2025-10-28

2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-8-amine
• [1,2,4]Triazolo[1,5-a]pyridin-8-amine, 5,6,7,8-tetrahydro-2-methyl-
• 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine

• MDL： MFCD22093251
• Inchi： 1S/C7H12N4/c1-5-9-7-6(8)3-2-4-11(7)10-5/h6H,2-4,8H2,1H3
• InChI Key： GREJTVKJTDGUQI-UHFFFAOYSA-N
• SMILES： C12=NC(C)=NN1CCCC2N

Additional information on 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine

Comprehensive Guide to 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine (CAS No. 1376387-23-3): Properties, Applications, and Market Insights

The compound 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine (CAS No. 1376387-23-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This triazolo-pyridine derivative exhibits unique structural features, making it a valuable intermediate in drug discovery and material science. With the growing demand for novel bioactive compounds, this chemical has become a focal point for researchers exploring small molecule therapeutics and crop protection agents.

Chemically, 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine belongs to the class of fused nitrogen-containing heterocycles, characterized by its triazole ring fused to a pyridine scaffold. The presence of both amine and methyl functional groups enhances its reactivity and potential for derivatization. Recent studies highlight its role as a kinase inhibitor scaffold, particularly in oncology research, where modified versions have shown promising activity against various cancer cell lines.

In pharmaceutical applications, this compound serves as a versatile building block for designing targeted therapies. Its molecular framework allows for efficient modifications to enhance bioavailability and selective binding to biological targets. The agrochemical industry has also shown interest in 1376387-23-3 derivatives as potential plant growth regulators and pest control agents, owing to their favorable environmental profiles compared to traditional pesticides.

The synthesis of 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are employed for quality verification. Current market trends indicate rising demand for this compound, particularly from contract research organizations and specialty chemical manufacturers serving the life sciences sector.

From a regulatory perspective, CAS 1376387-23-3 is not classified as hazardous under major chemical inventories, making it accessible for research purposes. However, proper laboratory handling protocols should always be followed. The compound's stability profile allows for standard storage conditions, though protection from moisture is recommended for long-term preservation.

Recent innovations in green chemistry approaches have explored more sustainable routes to synthesize triazolo-pyridine derivatives, addressing growing concerns about environmental impact in chemical production. These developments align with the pharmaceutical industry's push toward greener synthetic methodologies without compromising molecular complexity.

The intellectual property landscape surrounding 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine shows increasing patent activity, particularly in medicinal chemistry applications. Several pharmaceutical companies have filed patents covering novel derivatives and their use in treating inflammatory diseases and metabolic disorders, reflecting the compound's therapeutic potential.

Analytical challenges associated with this compound include its chromatographic separation from similar structures and spectroscopic characterization due to complex spin systems. Modern computational chemistry tools are increasingly employed to predict properties and optimize synthesis routes before experimental work begins.

Market analysts project steady growth for specialty heterocyclic compounds like 1376387-23-3, driven by expanding drug discovery pipelines and precision agriculture needs. The Asia-Pacific region has emerged as a significant production hub, with several manufacturers offering custom synthesis services for this and related compounds.

For researchers working with 2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-amine, recent literature suggests exploring its metal coordination chemistry and potential in catalysis applications. The compound's nitrogen-rich structure makes it an interesting ligand for transition metals, opening possibilities in homogeneous catalysis and materials science.

Quality control remains paramount when sourcing this compound, with reputable suppliers providing comprehensive certificates of analysis and stability data. The global supply chain for research chemicals has improved significantly, ensuring reliable access to this important pharmaceutical intermediate for academic and industrial researchers alike.

Future research directions for CAS 1376387-23-3 derivatives may focus on structure-activity relationships optimization and development of enantioselective synthesis methods. The compound's versatility ensures its continued relevance in drug development programs targeting various disease areas, particularly where selective enzyme inhibition is desired.